Cas no 1261940-30-0 (3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine)

• Product Name: 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine
• CAS No: 1261940-30-0
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• MDL: MFCD18312496
• CID: 2764864
• PubChem ID: 53218214
• Update Time: 2025-06-08

3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• DTXSID90683205
• 3-HYDROXY-5-(3-PYRROLIDINYLCARBONYLPHENYL)PYRIDINE
• 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95%
• [3-(5-Hydroxypyridin-3-yl)phenyl](pyrrolidin-1-yl)methanone
• MFCD18312496
• 1261940-30-0
• 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine

• MDL： MFCD18312496
• Inchi： 1S/C16H16N2O2/c19-15-9-14(10-17-11-15)12-4-3-5-13(8-12)16(20)18-6-1-2-7-18/h3-5,8-11,19H,1-2,6-7H2
• InChI Key： OJFUYRNPQRHUGN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C2C=NC=C(C=2)O)C=1)N1CCCC1

Computed Properties

• Exact Mass: 268.121177757Da
• Monoisotopic Mass: 268.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.4Ų

Additional information on 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine

Recent Advances in the Study of 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine (CAS: 1261940-30-0)

3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine (CAS: 1261940-30-0) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinylcarbonylphenyl and pyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense investigation.

One of the key areas of research has been the synthesis and optimization of 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method involves a multi-step process that includes palladium-catalyzed cross-coupling reactions and selective hydroxylation, which has been shown to enhance the compound's stability and bioavailability.

Pharmacological studies have revealed that 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo experiments demonstrated its high affinity for the α7 nicotinic acetylcholine receptor (α7 nAChR), suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its anti-inflammatory properties have been explored, with findings indicating significant inhibition of pro-inflammatory cytokines in murine models.

Further research has investigated the compound's pharmacokinetics and safety profile. A recent preclinical trial reported favorable absorption and distribution characteristics, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate rapid clearance in certain biological systems. Ongoing studies are exploring structural modifications to address these limitations while preserving its therapeutic efficacy.

In conclusion, 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine (CAS: 1261940-30-0) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and multifaceted pharmacological activities make it a valuable subject for ongoing research. Future studies should focus on refining its synthetic pathways, elucidating its precise mechanisms of action, and advancing it through clinical trials to fully realize its therapeutic potential.